Cas no 91060-95-6 (4-hydroxy-2,3,5-trimethylbenzaldehyde)

4-hydroxy-2,3,5-trimethylbenzaldehyde Properties

Names and Identifiers

• Benzaldehyde, 4-hydroxy-2,3,5-trimethyl-
• 2,3,5-trimethyl-4-hydroxybenzaldehyde
• 4-hydroxy-2,3,5-trimethylbenzaldehyde
• 91060-95-6
• LRRULYRVDZNOOF-UHFFFAOYSA-N
• DB-337848
• Z1436537391
• SCHEMBL2457983
• AKOS019823384
• 2,3,5-trimethyl-4-hydroxy-benzaldehyde
• EN300-1276821
• +Expand

• InChIKey： LRRULYRVDZNOOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O2/c1-6-4-9(5-11)7(2)8(3)10(6)12/h4-5,12H,1-3H3
• SMILES： CC1=CC(=C(C(=C1O)C)C)C=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.083729621g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų